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Compound of Interest

(3,5,5-Trimethylmorpholin-3-
Compound Name:

yl)methanol
CAS No.: 1784130-06-8
Cat. No.: B2980173

Get Quote

Executive Summary: The "Privileged" Handle

In modern medicinal chemistry, the morpholine-2-methanol (and its 3-isomer) scaffold
represents a high-value "privileged structure." Unlike simple morpholine rings used primarily to
cap solubility, the hydroxymethyl variant serves as a chiral branching point. It combines the
metabolic stability and solubility benefits of the morpholine ether with a versatile primary
alcohol handle, allowing for precise vector exploration in structure-activity relationship (SAR)
studies.

This guide details the strategic deployment, stereoselective synthesis, and functionalization of
substituted morpholine methanol building blocks, moving beyond generic descriptions to
actionable, field-proven protocols.

Strategic Value in Drug Design
Physicochemical Modulation
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The morpholine ring is frequently employed as a bioisostere for piperidine or piperazine.[1][2]
The insertion of the oxygen atom at the 4-position relative to the nitrogen creates a unique
electronic environment.
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Property

Morpholine

Piperidine

Piperazine

Impact on
Drug Design

pKa (Conj.[3]
Acid)

8.3-8.7

~11.0

Morpholine is
less basic. At
physiological pH
(7.4), a
significant
fraction remains
uncharged,
improving
passive
membrane
permeability
(CNS

penetration).

LogP
(Lipophilicity)

-0.86

0.84

-1.17

The ether
oxygen lowers
LogP without
introducing a
donor hydrogen,
improving
solubility without
sacrificing too
much

permeability.

Metabolic
Stability

High

Moderate

Low

The ether
oxygen
deactivates the
ring toward
CYP450
oxidation
compared to the
methylene of

piperidine.
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The ether
oxygen acts as a
weak H-bond
) acceptor, often

H-Bonding Acceptor (Ether) None Donor/Acceptor ] B
engaging critical
water bridges in
kinase active

sites.

The "Methanol" Vector

The hydroxymethyl group at the C2 or C3 position breaks the symmetry of the morpholine ring.

» Chirality: It introduces a stereocenter. The (S)-enantiomer is often preferred in specific
receptor antagonists (e.g., Reboxetine analogs) to match the binding pocket geometry.

e Divergency: The primary alcohol is a "chemical chameleon." It can be:
o Oxidized to an aldehyde/acid for reductive amination or coupling.
o Converted to a leaving group (Mesylate/Tosylate) for nucleophilic displacement.
o Etherified to extend into hydrophobic pockets.

Synthetic Routes & Stereocontrol[4]

Achieving high enantiomeric excess (ee) is critical. Resolution of racemic mixtures is inefficient;
therefore, chiral pool synthesis is the industry standard.

The Serine/Amino-Diol Route (Gold Standard)

The most robust route to (S)-2-(hydroxymethyl)morpholine starts from (S)-3-amino-1,2-
propanediol (derived from Serine). This pathway avoids racemization and uses a self-validating
cyclization step.

Mechanism:

o Acylation: The amino group is acylated with chloroacetyl chloride.
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» Cyclization: Base-mediated intramolecular displacement of the chloride by the secondary
alcohol (favored over the primary due to the 6-membered transition state vs. 7-membered).

e Reduction: The resulting morpholinone is reduced to the morpholine.

Visualization: Retrosynthetic Logic
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Caption: Stereoselective synthesis of (S)-2-(hydroxymethyl)morpholine ensuring retention of
chirality via morpholinone intermediate.

Experimental Protocol: Synthesis of (S)-N-Boc-2-
(hydroxymethyl)morpholine

Context: This protocol is adapted from the optimized route for Reboxetine intermediates
(Brenner et al., 2005). It is superior to direct cyclization of amino alcohols with epoxides, which
often yields regioisomeric mixtures.

Phase 1: Cyclization to Morpholinone

¢ Reagents: (S)-3-amino-1,2-propanediol (1.0 eq), Chloroacetyl chloride (1.1 eq), NaOH (2.5
eq), Acetonitrile/MeOH.

e Procedure:
o Dissolve amino-diol in acetonitrile/MeOH (4:1) at 0°C.

o Add NaOH solution followed by dropwise addition of chloroacetyl chloride. Control
exotherm < 10°C.

o Sitir 1 hr.
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o Critical Step (Cyclization): Add solid t-BuOK (potassium tert-butoxide) in tert-amyl alcohol
to the crude amide. Stir at RT for 2 hours.

o Why? Strong bulky base favors the intramolecular O-alkylation to close the ring.

 Validation: LCMS should show mass M+1 for the morpholinone (lactam). NMR confirms loss
of the chloro-methylene signal.

Phase 2: Reduction (The "Red-Al" Advantage)

Note: LiAlH4 often fails to fully reduce morpholinones due to stable aluminate complexes. Red-
Al (Sodium bis(2-methoxyethoxy)aluminum hydride) is required.

o Reagents: Morpholinone intermediate, Red-Al (65% in toluene, 3.0 eq).

e Procedure:

[e]

Suspend morpholinone in anhydrous Toluene under N2.

o

Add Red-Al dropwise at 0°C.

Heat to 80°C for 2 hours.

[¢]

[¢]

Quench: Cool to 0°C. Add NaOH (10% aq) dropwise. Caution: Hydrogen evolution.

[e]

Filter salts, dry organic layer, and concentrate.

o Protection (Optional but Recommended): React crude amine with Boc20 to generate (S)-N-
Boc-2-(hydroxymethyl)morpholine. This facilitates purification and protects the amine during
alcohol functionalization.

Functionalization & Reactivity[5]

Once the (S)-N-Boc-2-(hydroxymethyl)morpholine building block is in hand, it serves as a
divergent point.

Divergent Workflows
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Morpholine-2-Methanol
(N-Boc Protected)

Pathway A: Oxidation Pathway B: Activation Pathway C: Etherification

(Swern/Dess-Martin) (MsCI/TsClI) (NaH/Ar-F or Mitsunobu)
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(Reductive Amination) (Nucleophilic Displacement) (Reboxetine-like)
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Caption: Divergent synthesis strategies from the primary alcohol handle.

Key Reaction: SNAr Ether Formation

To synthesize Reboxetine-like analogs (NRI inhibitors):

e Substrate: N-Boc-2-(hydroxymethyl)morpholine.

e Reagent: 2-Fluorophenol (or similar electron-deficient aryl halide).
o Condition: NaH (Sodium Hydride) in DMF or DMSO.

e Mechanism: The primary alcohol is deprotonated to the alkoxide, which attacks the aryl ring
(SNAI).

o Troubleshooting: If the aryl halide is not activated (no electron-withdrawing groups), use
Mitsunobu conditions (DIAD/PPh3) instead.

Case Studies & Applications
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Reboxetine (Antidepressant)[6]

o Structure: Contains an (S,S)-2-(a-aryloxybenzyl)morpholine core.

» Role of Scaffold: The morpholine nitrogen binds to the aspartate residue in the
Norepinephrine Transporter (NET). The ether oxygen creates a specific dipole alignment.
The chirality at C2 is essential for potency; the (S,S) enantiomer is significantly more potent
than the (R,R).

Dopamine D4 Antagonists[5]

o Application: Treatment of glioblastoma and CNS disorders.

o Design: Researchers utilized (S)-2-(hydroxymethyl)morpholine to link an indole moiety via
the methanol arm. The morpholine served as the soluble "head group" interacting with the
solvent front of the GPCR, while the indole penetrated the deep hydrophobic pocket.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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